Cas no 1251683-21-2 (3-2-hydroxy-2-(thiophen-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-2-hydroxy-2-(thiophen-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea
• CAS No: 1251683-21-2
• MF: C₁₄H₁₃F₃N₂O₂S
• MW: 330.325432538986
• CID: 5995374
• PubChem ID: 52992668
• Update Time: 2025-10-28

3-2-hydroxy-2-(thiophen-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-(thiophen-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea
• F5857-1511
• VU0524798-1
• 3-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea
• 1251683-21-2
• 1-(2-hydroxy-2-(thiophen-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)urea
• AKOS024523544
• 1-(2-hydroxy-2-thiophen-3-ylethyl)-3-[4-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C14H13F3N2O2S/c15-14(16,17)10-1-3-11(4-2-10)19-13(21)18-7-12(20)9-5-6-22-8-9/h1-6,8,12,20H,7H2,(H2,18,19,21)
• InChI Key： NGWCOZRTQWELGR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1C=CC(C(F)(F)F)=CC=1)=O)O

Computed Properties

• Exact Mass: 330.06498332g/mol
• Monoisotopic Mass: 330.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.6Ų

Additional information on 3-2-hydroxy-2-(thiophen-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea

Introduction to 3-2-Hydroxy-2-(Thiophen-3-Yl)Ethyl-1-4-(Trifluoromethyl)Phenylurea (CAS No: 1251683-21-2)

3-2-Hydroxy-2-(thiophen-3-yl)ethyl-1-4-(trifluoromethyl)phenylurea, with the CAS number 1251683-21-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a urea group with a thiophene ring and a trifluoromethyl substituent, making it a promising candidate for various applications.

The molecular structure of 3-2-Hydroxy... is notable for its functional groups, which include a hydroxyl group, a thiophene moiety, and a trifluoromethyl group. These groups contribute to the compound's chemical reactivity and biological activity. Recent studies have highlighted its potential as a drug candidate due to its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases.

One of the key areas of research on this compound involves its synthesis and optimization. Scientists have developed efficient synthetic routes to produce 3-2-Hydroxy..., often utilizing multi-component reactions or click chemistry approaches. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in pharmacological studies.

The biological activity of 3-2-Hydroxy... has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key inflammatory pathways such as COX-2 and NF-kB. Additionally, its anti-cancer properties have been explored, with findings suggesting that it can induce apoptosis in cancer cells while sparing normal cells.

In terms of materials science, 3-2-Hydroxy... has shown promise as a building block for advanced materials. Its ability to form stable supramolecular assemblies makes it a candidate for applications in nanotechnology and self-healing materials. Researchers have also investigated its electronic properties, which could be harnessed in organic electronics and optoelectronic devices.

The development of this compound has been further supported by computational studies, which have provided insights into its molecular interactions and pharmacokinetic profiles. These studies have been instrumental in guiding the design of analogs with improved bioavailability and efficacy.

In conclusion, 3-2-Hydroxy... (CAS No: 1251683-21-) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in both therapeutic development and materials innovation.